N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C19H20ClFN2O3S/c20-14-4-8-16(9-5-14)22-19(24)13-17-3-1-2-12-23(17)27(25,26)18-10-6-15(21)7-11-18/h4-11,17H,1-3,12-13H2,(H,22,24)
• InChI Key: IVHZTJUVOCFWFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H20ClFN2O3S
• Molecular Weight: 410.9 g/mol

Description

N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide, also known as CFM-2, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound was first synthesized in the early 2000s and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of derivatives related to N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide, highlighting their potential in various therapeutic areas. These studies involve complex synthetic routes to obtain compounds with targeted properties and functionalities. For example, a study focused on the synthesis and pharmacological evaluation of derivatives showing antibacterial and anti-enzymatic potential, supported by hemolytic activity analysis (K. Nafeesa et al., 2017).

Antibacterial Activity

Several derivatives have been synthesized and screened for their antibacterial potentials against various bacterial strains. These compounds have shown moderate to good inhibitory effects on the growth of bacteria, indicating their potential as antibacterial agents. For instance, compounds bearing azinane and 1,3,4-oxadiazole heterocyclic cores were evaluated for their antibacterial properties, demonstrating activity against strains like Salmonella typhi and Escherichia coli (Kashif Iqbal et al., 2017).

Antithrombotic and Anticancer Activities

Research has also explored the antithrombotic properties of related compounds, revealing their effectiveness in various animal models of thrombosis. These findings suggest potential applications in preventing thrombotic diseases (J. Lorrain et al., 2003). Additionally, the cytotoxic activities of novel sulfonamide derivatives against cancer cell lines have been investigated, identifying compounds with potent anticancer effects (M. Ghorab et al., 2015).

Vibrational Spectroscopic Analysis

Vibrational spectroscopic techniques, such as Raman and Fourier transform infrared spectroscopy, have been employed to characterize the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide. This approach provides insights into the molecular structure and stability of the compound (S. J. Jenepha Mary et al., 2022).

Alzheimer's Disease Research

Compounds derived from N-(4-chlorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease, demonstrating enzyme inhibition activity against acetylcholinesterase, a target in Alzheimer's disease management (A. Rehman et al., 2018).